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Compound of Interest

Compound Name: Phenoxyethanol-d2

Cat. No.: B1429334 Get Quote

Essential Safety and Handling Guide for
Phenoxyethanol-d2
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Phenoxyethanol-d2 in a laboratory setting. The information is

tailored for researchers, scientists, and professionals in drug development to ensure safe and

effective use of this compound.

Hazard and Exposure Data
Phenoxyethanol-d2, a deuterated isotopologue of Phenoxyethanol, is expected to have

similar toxicological properties to its non-deuterated counterpart. It is harmful if swallowed and

can cause serious eye irritation.[1][2][3] The following table summarizes key safety and

exposure information.
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Hazard Classification & Precautionary
Statements

Exposure Limits & First Aid Measures

GHS Hazard Statements: H302 (Harmful if

swallowed), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[4][5]

Occupational Exposure Limits (OELs): No

specific OELs have been established for this

product.[1] Handle in accordance with good

industrial hygiene and safety procedures.[1]

GHS Precautionary Statements:
Inhalation: Move the person to fresh air. If

symptoms persist, seek medical attention.[3][6]

P261: Avoid breathing mist or vapors.[4]

Skin Contact: Remove contaminated clothing

and wash the affected area with soap and water.

[6]

P264: Wash skin thoroughly after handling.[2][4]

Eye Contact: Rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and

seek immediate medical attention.[1][4]

P270: Do not eat, drink or smoke when using

this product.[1][4]

Ingestion: Rinse mouth with water. Do NOT

induce vomiting. Call a poison center or doctor if

you feel unwell.[1][2][4]

P280: Wear protective gloves, eye protection,

and face protection.[1][4]

P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[2]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][2]

P501: Dispose of contents/container to an

approved waste disposal plant.[4]
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Experimental Protocol: Safe Handling of
Phenoxyethanol-d2
To ensure the safe handling of Phenoxyethanol-d2 and maintain its isotopic purity, the

following protocol must be followed.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of vapors.[3][7]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z.87.1 standards.

[8] A face shield should be worn over safety glasses if there is a risk of splashing.[8][9]

Hand Protection: Wear chemical-resistant gloves such as nitrile or neoprene.[10] Inspect

gloves for any damage before use and change them immediately if contact with the chemical

occurs.[8]

Body Protection: A lab coat or chemical-resistant apron should be worn.[7] Ensure that long

pants and closed-toe shoes are worn to cover all exposed skin.[8]

3. Handling Procedures:

Avoid direct contact with the skin, eyes, and clothing.[5]

To maintain isotopic purity, handle the compound under a dry, inert atmosphere (e.g.,

nitrogen or argon) to prevent hydrogen-deuterium (H-D) exchange with atmospheric

moisture.[11]

Use aprotic deuterated solvents when possible to avoid exchangeable protons.[11]

Store the compound in tightly sealed containers, away from light and moisture.[12] Amber

vials are recommended for light-sensitive compounds.[12]
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Allow the container to warm to room temperature before opening to prevent condensation.

[12]

4. Spill and Emergency Procedures:

In case of a spill, absorb the material with an inert absorbent such as sand or diatomaceous

earth.[5]

Collect the spilled material and absorbent into a suitable container for disposal.[5]

Ventilate the area of the spill.

For eye exposure, immediately flush with water for at least 15 minutes at an emergency

eyewash station.[7]

For skin exposure, wash the affected area thoroughly with soap and water.[6]
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Caption: Workflow for Safe Handling of Phenoxyethanol-d2.
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Disposal Plan
All chemical waste, including unused Phenoxyethanol-d2 and contaminated materials, must

be treated as hazardous waste.[13]

Waste Collection: Collect all liquid and solid waste containing Phenoxyethanol-d2 in

separate, clearly labeled, and tightly sealed containers.[14][15] The original container is often

the best choice for storing the waste.[13]

Labeling: Ensure all waste containers are accurately labeled with the chemical name and

hazard symbols.[15]

Storage: Store waste containers in a designated, well-ventilated area, away from

incompatible materials.

Disposal: Dispose of the chemical waste through your institution's hazardous waste

management program.[13] Do not pour Phenoxyethanol-d2 down the drain.[3][4] Spilled

materials and cleanup supplies must also be disposed of as hazardous waste.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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